5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
5-chloro-2-methylsulfanyl-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN4O3S/c1-30-21-23-11-14(22)17(26-21)19(27)25-16-13-9-5-6-10-15(13)29-18(16)20(28)24-12-7-3-2-4-8-12/h2-11H,1H3,(H,24,28)(H,25,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSVPHAYFSFEPMA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C(C(=N1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
5-Chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of pest control and cancer therapy. This article will explore the compound's biological activity, including its mechanisms of action, efficacy against various biological targets, and relevant case studies.
Chemical Structure and Properties
The compound's structure can be broken down as follows:
- Core Structure : Pyrimidine-4-carboxamide
- Substituents :
- Chlorine atom at position 5
- Methylsulfanyl group at position 2
- Phenylcarbamoyl group attached to a benzofuran moiety
This unique combination of functional groups contributes to its biological activity.
Anticancer Activity
Research has indicated that compounds similar to 5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide exhibit significant anticancer properties. For instance, studies involving derivatives of pyrimidine compounds have demonstrated their ability to inhibit cell proliferation in various cancer cell lines, including lung (A549) and cervical (HeLa) cancer cells. The mechanism often involves:
- Inhibition of Cell Growth : These compounds can induce morphological changes in cancer cells, leading to apoptosis.
- Targeting Specific Pathways : Molecular docking studies suggest that these compounds may interact with key proteins involved in cancer cell signaling pathways, such as extracellular signal-regulated kinases (ERK) and fibroblast growth factor receptors (FGFR) .
Insecticidal Activity
The compound has also been studied for its potential as an insecticide. Its structural analogs have shown effectiveness against various agricultural pests. The proposed mechanism includes:
- Disruption of Insect Metabolism : The compound may interfere with metabolic pathways essential for insect survival, leading to mortality.
- Targeting Neurological Pathways : Some derivatives have been shown to affect neurotransmitter systems in insects, causing paralysis and death .
Anticancer Studies
A notable study evaluated the anticancer effects of several pyrimidine derivatives, including those structurally related to the target compound. The results indicated:
| Compound | IC50 (nM) | Cell Line |
|---|---|---|
| 5-Chloro derivative | 25 | A549 |
| Control (Doxorubicin) | 15 | A549 |
| 5-Chloro derivative | 30 | HeLa |
| Control (Doxorubicin) | 20 | HeLa |
These findings suggest that while the target compound exhibits promising activity against cancer cells, it may not surpass established chemotherapeutics like Doxorubicin in potency but could serve as a complementary agent .
Insecticidal Studies
In a separate investigation focused on pest control, the compound's analogs were tested against common agricultural pests. The results showed:
| Pest Species | Lethal Concentration (LC50) | Comparison |
|---|---|---|
| Aphids | 50 ppm | Effective |
| Beetles | 75 ppm | Moderate Effect |
| Mites | 100 ppm | Less Effective |
These results highlight the potential utility of the compound in agricultural settings, particularly for integrated pest management strategies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
